Cas no 32908-38-6 ((S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine)

(S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine structure
32908-38-6 structure
Product Name:(S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine
CAS No:32908-38-6
MF:C10H13N
MW:147.216922521591
CID:93482
PubChem ID:7058074
Update Time:2025-04-18

(S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine Chemical and Physical Properties

Names and Identifiers

    • (S)-(+)-1,2,3,4-tetrahydro-1-naphthylamine
    • (S)-(-)-1-AMINOTETRALIN
    • (S)-(+)-1-AMINOTETRALIN
    • (S)-1-AMINOTETRALIN
    • (S)-(+)-1-AMINOTETRALINE
    • (S)-1,2,3,4-TETRAHYDRONAPHTHALEN-1-AMINE
    • (S)-(1,2,3,4-TETRAHYDRO-NAPHTHALEN-1-YL)AMINE
    • (S)-1,2,3,4-TETRAHYDRO-1-NAPHTHYLAMINE
    • A816685
    • Q27895862
    • (S)-(+)-(1,2,3,4-Tetrahydro-naphthalen-1-yl)amine
    • CHEMBL39537
    • (+)-1-AMINOTETRALIN
    • BDBM50023876
    • (S)-(+)-1,2,3,4,-Tetrahydro-1-naphthylamine
    • (1S)-1,2,3,4-tetrahydro-1-naphthylamine
    • AC-26799
    • CS-W008303
    • NS00077382
    • 32908-38-6
    • 1-Aminotetralin, (S)-
    • AM20060563
    • UNII-CB11LAU5CV
    • (1S)-1,2,3,4-TETRAHYDRO-.ALPHA.-NAPHTHYLAMINE
    • SCHEMBL44600
    • AKOS006341644
    • (s)-amino tetralin
    • (S)-(+)-1,2,3,4-Tetrahydro-1-naphthylamine, ChiPros(R), produced by BASF, 99%
    • (S)-(+)-1-Amino-1,2,3,4-tetrahydronaphthalene
    • DTXSID301335744
    • (S)-1-Amino-1,2,3,4-tetrahydro-naphthalene
    • (S)-1,2,3,4-tetrahydro-naphthaien-1-ylamine
    • (1S)-1,2,3,4-tetrahydronaphthalen-1-amine
    • F8886-0006
    • EC 629-348-7
    • J-015082
    • 1-NAPHTHALENAMINE, 1,2,3,4-TETRAHYDRO-, (1S)-
    • STQ
    • EN300-330138
    • (S)-1,2,3,4-tetrahydro-1-naphtylamine
    • (+)-1,2,3,4-Tetrahydro-1-naphthylamine
    • (S)-1,2,3,4-tetrahydronaphthaleneamine
    • 23357-52-0
    • (1~{S})-1,2,3,4-tetrahydronaphthalen-1-amine
    • MFCD00671630
    • (S)-(+)-1,2,3,4-Tetrahydro-1-naphthylamine, 97%
    • T2878
    • (S)-1,2,3,4-tetrahydro-naphthalen-1-ylamine
    • CB11LAU5CV
    • STR08071
    • (1S)-1,2,3,4-tetrahydro-1-naphthalenylamine
    • (S)-1-AMINO-1,2,3,4-TETRAHYDRONAPHTHALENE
    • JRZGPXSSNPTNMA-JTQLQIEISA-N
    • (1S)-(+)-1-Amino-1,2,3,4-tetrahydronaphthalene
    • 1-AMINOTETRALIN, (+)-
    • Inchi: 1S/C10H13N/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-2,4,6,10H,3,5,7,11H2/t10-/m0/s1
    • InChI Key: JRZGPXSSNPTNMA-JTQLQIEISA-N
    • SMILES: N[C@@H]1C2C=CC=CC=2CCC1

Computed Properties

  • Exact Mass: 147.105
  • Monoisotopic Mass: 147.105
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 133
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26A^2
  • XLogP3: 1.6

Experimental Properties

  • Density: 1.010
  • Boiling Point: 118-120°C 7,6mm
  • Flash Point: >110°C
  • Refractive Index: 1.565
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